Cas no 1261777-59-6 (5-Chloro-2-(difluoromethoxy)-3'-(trifluoromethoxy)biphenyl)

• Product Name: 5-Chloro-2-(difluoromethoxy)-3'-(trifluoromethoxy)biphenyl
• CAS No: 1261777-59-6
• MF: C₁₄H₈ClF₅O₂
• MW: 338.657140731812
• CID: 4990262
• Update Time: 2025-05-20

5-Chloro-2-(difluoromethoxy)-3'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(difluoromethoxy)-3'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H8ClF5O2/c15-9-4-5-12(21-13(16)17)11(7-9)8-2-1-3-10(6-8)22-14(18,19)20/h1-7,13H
• InChI Key： IAALYVOMIYXIGD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1C=CC=C(C=1)OC(F)(F)F)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 353
• XLogP3: 6.6
• Topological Polar Surface Area: 18.5

Additional information on 5-Chloro-2-(difluoromethoxy)-3'-(trifluoromethoxy)biphenyl

Introduction to 5-Chloro-2-(difluoromethoxy)-3'-(trifluoromethoxy)biphenyl (CAS No. 1261777-59-6)

5-Chloro-2-(difluoromethoxy)-3'-(trifluoromethoxy)biphenyl, identified by the CAS number 1261777-59-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative features a unique structural configuration, incorporating both chloro and fluoroalkoxy substituents, which contribute to its distinct chemical properties and potential biological activities.

The molecular structure of this compound consists of two benzene rings connected by a phenyl linkage, with specific functional groups attached at designated positions. The presence of a chloro group at the 5-position and difluoromethoxy and trifluoromethoxy groups at the 2- and 3'-positions, respectively, imparts unique electronic and steric characteristics to the molecule. These substituents not only influence the compound's solubility and stability but also play a crucial role in modulating its interactions with biological targets.

In recent years, there has been growing interest in biphenyl derivatives due to their potential applications in drug discovery and development. The structural features of 5-Chloro-2-(difluoromethoxy)-3'-(trifluoromethoxy)biphenyl make it an attractive candidate for further investigation. Specifically, the fluoroalkoxy groups are known to enhance metabolic stability and binding affinity, which are critical factors in the design of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. Researchers have been exploring its utility in synthesizing novel heterocyclic compounds that exhibit enhanced pharmacological properties. For instance, derivatives of this biphenyl structure have shown promise in inhibiting certain enzymes and receptors involved in inflammatory pathways. This has led to several studies aimed at optimizing its scaffold for improved bioactivity.

The synthesis of 5-Chloro-2-(difluoromethoxy)-3'-(trifluoromethoxy)biphenyl involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms, in particular, demands careful handling due to their high reactivity and sensitivity to environmental factors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers predict potential drug-like properties. These computational approaches are complemented by experimental validations, ensuring a robust framework for drug discovery efforts.

The agrochemical sector has also shown interest in biphenyl derivatives like 5-Chloro-2-(difluoromethoxy)-3'-(trifluoromethoxy)biphenyl due to their potential as intermediates in pesticide formulations. The structural rigidity provided by the biphenyl core enhances the compound's stability under environmental conditions, making it suitable for long-lasting agricultural applications. Additionally, the presence of electron-withdrawing groups can improve the efficacy of agrochemicals by enhancing their binding affinity to target enzymes.

In conclusion, 5-Chloro-2-(difluoromethoxy)-3'-(trifluoromethoxy)biphenyl (CAS No. 1261777-59-6) represents a promising candidate for further exploration in pharmaceutical and agrochemical research. Its unique structural features and potential biological activities make it an attractive subject for future studies aimed at developing novel therapeutic agents and agrochemicals. As research continues to uncover new applications for this compound, it is likely to remain a focal point in organic chemistry and medicinal chemistry endeavors.